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Compound of Interest

Compound Name:
3,5-Dibromo-1-

trimethylsilylbenzene

Cat. No.: B096220 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of 3,5-Dibromo-1-
trimethylsilylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dibromo-1-trimethylsilylbenzene is a functionalized aromatic compound of significant

interest in the fields of organic synthesis, materials science, and pharmaceutical development.

Its unique structure, featuring two bromine atoms and a trimethylsilyl group on a benzene ring,

renders it a versatile building block. The bromine atoms serve as reactive sites for cross-

coupling reactions, lithiation, or Grignard reagent formation, while the trimethylsilyl group can

act as a directing group, a steric hindrance provider, or a precursor for other functional groups.

This guide provides a comprehensive overview of the essential safety protocols, handling

procedures, and experimental considerations for the effective and safe use of this reagent in a

laboratory setting. This document is intended for professional use in manufacturing,

laboratories, and educational institutions and is not for medical or personal use[1].

Compound Identification and Properties
A thorough understanding of the physicochemical properties of a reagent is fundamental to its

safe handling. 3,5-Dibromo-1-trimethylsilylbenzene is a solid at room temperature with a

relatively low melting point.
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Property Value Source(s)

CAS Number 17878-23-8 [2][3][4]

Molecular Formula C₉H₁₂Br₂Si [2][3]

Molecular Weight 308.09 g/mol [3][5]

Appearance
White to almost white powder

or lump
[3]

Melting Point
38.0 to 42.0 °C (40 °C

reported)
[3][5]

Boiling Point
280.1 °C (at 760 Torr); 112.0-

112.2 °C (at 4 Torr)
[3][5]

Density 1.53 g/cm³ [3]

Flash Point 176.9 °C [3]

Synonyms
(3,5-

Dibromophenyl)trimethylsilane
[4][6]

Hazard Identification and Safety Protocols
While specific GHS hazard classifications for 3,5-Dibromo-1-trimethylsilylbenzene are not

universally harmonized in the provided search results, the safety data for structurally related

organosilicon and brominated aromatic compounds necessitates a cautious approach. The

following protocols are based on established best practices for handling similar chemical

classes.

Potential Hazards
Based on analogous compounds, the primary hazards are expected to be:

Skin Irritation: Prolonged contact may cause irritation, redness, and dermatitis.

Serious Eye Irritation: Contact with eyes can cause significant irritation.

Respiratory Irritation: Inhalation of dust or fumes may irritate the respiratory tract.
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Aquatic Toxicity: Many brominated organic compounds are toxic to aquatic life with long-

lasting effects[7].

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure.

Required Personal Protective Equipment

Eye Protection
(Safety glasses with side shields or goggles)

Hand Protection
(Nitrile or other chemically resistant gloves)

Body Protection
(Lab coat, closed-toe shoes)

Respiratory Protection
(Use in fume hood to avoid dust/vapor inhalation)

Click to download full resolution via product page

Caption: Essential PPE for handling 3,5-Dibromo-1-trimethylsilylbenzene.

First Aid Measures
In the event of accidental exposure, immediate and appropriate action is crucial. These

measures are based on standard laboratory safety protocols[8].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[8].

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water for at least 15 minutes. If irritation persists, seek medical advice[8].

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, give artificial respiration. Call a physician or poison control

center[8].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Handling, Storage, and Disposal
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Proper handling and storage are paramount to maintaining the integrity of the compound and

ensuring laboratory safety.

Safe Handling Workflow
The handling of 3,5-Dibromo-1-trimethylsilylbenzene should always be performed within a

controlled environment, following a systematic workflow to minimize risk.

Preparation
(Review SDS, assemble PPE)

Chemical Handling
(Work in fume hood, avoid dust generation)

Reaction Quenching
& Workup (Controlled conditions)

Decontamination
(Clean glassware, wipe surfaces)

Waste Disposal
(Segregate halogenated waste)

Click to download full resolution via product page

Caption: A systematic workflow for the safe handling of the reagent.

Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood to control exposure to dust or vapors[9].

Practices: Avoid generating dust. Use non-sparking tools and keep the compound away from

heat, sparks, and open flames[7][9]. Wash hands thoroughly after handling[8].

Storage Conditions
To ensure the stability of 3,5-Dibromo-1-trimethylsilylbenzene, the following storage

conditions are recommended:

Temperature: Store in a cool, refrigerated (0-10°C) place.

Atmosphere: Some suppliers recommend storing under an inert gas (e.g., nitrogen or argon)

as the compound may be air-sensitive.

Container: Keep the container tightly closed in a dry and well-ventilated place[9].

Incompatibilities: Store away from strong oxidizing agents and strong bases[8].

Disposal
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Dispose of contents and containers in accordance with local, regional, and national regulations.

Waste material should be treated as hazardous chemical waste and disposed of through an

approved waste disposal plant[7][8][9]. Do not allow the product to reach the sewage system or

water courses[7].

Representative Experimental Protocols
The utility of 3,5-Dibromo-1-trimethylsilylbenzene lies in its reactivity. Below are

representative protocols for its synthesis and a common subsequent reaction, highlighting the

practical application of the handling principles discussed.

Synthesis of 3,5-Dibromo-1-trimethylsilylbenzene
A common synthetic route involves the Grignard reaction of 1,3,5-tribromobenzene followed by

quenching with a silicon electrophile.

Disclaimer: This is a representative procedure based on established organometallic chemistry.

A thorough risk assessment should be conducted before implementation.

Step-by-Step Methodology:

Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stir bar, a reflux condenser under an inert atmosphere (N₂ or Ar), a dropping

funnel, and a thermometer.

Reagent Preparation: In the flask, place magnesium turnings (1.1 eq) and a small crystal of

iodine in anhydrous tetrahydrofuran (THF).

Grignard Formation: Dissolve 1,3,5-tribromobenzene (1.0 eq) in anhydrous THF and add it to

the dropping funnel. Add a small portion to the magnesium and, if necessary, gently heat to

initiate the reaction. Once initiated, add the remaining solution dropwise, maintaining a

gentle reflux. After the addition is complete, stir the mixture at room temperature for 1-2

hours until the magnesium is consumed.

Silylation: Cool the resulting Grignard solution to 0°C in an ice bath. Add

chlorotrimethylsilane (1.2 eq) dropwise via syringe, ensuring the internal temperature does

not rise significantly.
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Quenching and Workup: After stirring for 1-2 hours at room temperature, slowly quench the

reaction by adding a saturated aqueous solution of ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl

acetate (3x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by

flash column chromatography on silica gel, typically using a non-polar eluent such as

hexanes[10].

Workflow for Synthesis and Purification
The logical flow from starting materials to the pure product involves several distinct stages,

each requiring careful execution.
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Synthesis

Workup & Purification

Starting Materials
(1,3,5-Tribromobenzene, Mg, TMSCl)

Grignard Reaction
(Anhydrous THF, inert atm.)

Silylation
(Quench with TMSCl at 0°C)

Aqueous Quench
(sat. NH4Cl)

Solvent Extraction

Column Chromatography

Pure Product
(3,5-Dibromo-1-trimethylsilylbenzene)

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of the title compound.

Applications in Research and Development
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3,5-Dibromo-1-trimethylsilylbenzene is primarily used as an intermediate and building block

in organic synthesis.

Dendrimer Synthesis: It is listed as a dendrimer building block, where its difunctional nature

allows for the controlled, generational growth of complex macromolecular architectures[4].

Cross-Coupling Reactions: The two bromine atoms can be selectively functionalized using

various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Stille) to

introduce new carbon-carbon or carbon-heteroatom bonds.

Regiospecific Functionalization: The trimethylsilyl group can influence the regioselectivity of

further electrophilic aromatic substitution reactions or be converted into other functional

groups, such as a hydroxyl group or a halogen.

Modeling Studies: It has been used in simulations of cellular membranes due to its

uncharged, hydrophobic nature, which allows it to penetrate the membrane bilayer[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://cymitquimica.com/products/3D-FD61765/35-dibromo-1-trimethylsilylbenzene/
https://bg.cpachem.com/msds?num=SB22&dnl=sd_-_1%2C3%2C5-Trimethylbenzene_%5BCAS_108-67-8%5D_%28SB22%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5345106&productDescription=3-BRMO-1-TRIMETHLSILYL-1-PR+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/fr/sds/aldrich/t73601?userType=undefined
http://orgsyn.org/demo.aspx?prep=v92p0148
https://www.benchchem.com/product/b096220#safety-and-handling-of-3-5-dibromo-1-trimethylsilylbenzene
https://www.benchchem.com/product/b096220#safety-and-handling-of-3-5-dibromo-1-trimethylsilylbenzene
https://www.benchchem.com/product/b096220#safety-and-handling-of-3-5-dibromo-1-trimethylsilylbenzene
https://www.benchchem.com/product/b096220#safety-and-handling-of-3-5-dibromo-1-trimethylsilylbenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096220?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

